2-((4-((2-Hydroxybenzyl)amino)phenyl)thio)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-[(2-hydroxyphenyl)methylamino]phenyl]sulfanyl-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H22N2O3S/c1-27-19-10-6-18(7-11-19)24-22(26)15-28-20-12-8-17(9-13-20)23-14-16-4-2-3-5-21(16)25/h2-13,23,25H,14-15H2,1H3,(H,24,26)
• InChI Key: BYNXVHQMAJZOLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=CC=C(C=C2)NCC3=CC=CC=C3O
• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol
• CAS No.: 763126-32-5

Description

2-((4-((2-Hydroxybenzyl)amino)phenyl)thio)-N-(4-methoxyphenyl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential for use in various fields of study.

Scientific Research Applications

Chemical Synthesis and Mechanism

2-((4-((2-Hydroxybenzyl)amino)phenyl)thio)-N-(4-methoxyphenyl)acetamide, as part of the acetamide family, is relevant in the synthesis of various chemical compounds. For example, the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an antimalarial drug intermediate, uses immobilized lipase as a catalyst, highlighting the importance of acetamides in pharmaceutical synthesis (Magadum & Yadav, 2018). Similarly, p-methoxy- and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salts serve as reagents for N-alkylacetamide synthesis, underscoring the versatility of acetamide derivatives in creating pharmaceutical products (Sakai et al., 2022).

Antimicrobial and Antitumor Properties

Acetamide derivatives exhibit significant biological activities, including antimicrobial and antitumor properties. For instance, a study on rhodanine-3-acetic acid derivatives, which share a functional group with the compound , demonstrated potential antimicrobial activity against a panel of bacteria, mycobacteria, and fungi, with some compounds showing promising activity against Mycobacterium tuberculosis (Krátký, Vinšová, & Stolaříková, 2017). Additionally, novel 2-(4-aminophenyl)benzothiazole derivatives, incorporating a similar benzylacetamide structure, were synthesized and showed considerable antitumor activity against various cancer cell lines, highlighting the therapeutic potential of such compounds (Yurttaş, Tay, & Demirayak, 2015).

Synthetic Methodologies and Applications

The synthesis of complex molecules often involves acetamide derivatives as key intermediates. For instance, the synthesis of peptide derivatives using the 2,4,6-trimethylbenzyl esters of L-asparagine and L-glutamine involves acetamide functionalities, demonstrating the role of such compounds in peptide chemistry (Stewart, 1967). Additionally, the synthesis of new 2-amino-1,3,4-oxadiazole derivatives with anti-Salmonella typhi activity illustrates the application of acetamide derivatives in developing antimicrobial agents (Salama, 2020).